CID 16220072

• Molecular Formula: C9H14N2NaO12P2
• Molecular Weight: 427.15 g/mol
• InChI: InChI=1S/C9H14N2O12P2.Na/c12-5-1-2-11(9(15)10-5)8-7(14)6(13)4(22-8)3-21-25(19,20)23-24(16,17)18;/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,10,12,15)(H2,16,17,18)
• InChIKey: SCLDKQUYHPQFBD-UHFFFAOYSA-N

Uridine 5'-Diphosphate Sodium Salt (CID 16220072): A Core Nucleotide for Purinergic Signaling and Enzymatic Studies

Uridine 5'-diphosphate sodium salt (UDP sodium salt, CAS 21931-53-3, CID 16220072) is a pyrimidine nucleotide composed of a uracil base, a ribose sugar, and a diphosphate group. It functions as an endogenous agonist for specific P2Y purinergic receptors, notably the P2Y6 receptor , and serves as a critical substrate or product in glycosyltransferase reactions and nucleic acid metabolism. As a research reagent, its purity and specific salt form are critical for ensuring consistent and reproducible results in cell signaling, enzyme kinetics, and metabolic studies . Selection of this specific compound over generic 'UDP' is essential due to the significant impact of counterion composition and purity on solubility, stability, and biological activity in sensitive in vitro assays.

1

P2Y6 receptor agonist for purinergic signaling and vascular cell studies

2

High-purity substrate for glycosyltransferase and enzyme kinetic assays

3

Reference inhibitor for RNase A structure-activity relationship (SAR) research

Why 'UDP' is Not Interchangeable: Critical Considerations for Salt Form and Purity in Procuring CID 16220072

Simply requesting 'UDP' or 'uridine 5'-diphosphate' introduces significant experimental risk due to the existence of multiple salt forms and purity grades. The most common commercial forms are the disodium salt (CAS 27821-45-0) and various sodium salt hydrates (e.g., CAS 21931-53-3). These differ in molecular weight, counterion content, and solubility, which directly affect molarity calculations and solution preparation [1]. Furthermore, reagent purity varies widely, from ≥90% to ≥99% (HPLC) [2]. In functional assays, such as P2Y6 receptor agonism, the precise concentration of active UDP is paramount; substituting a lower-purity or alternative salt form without correction can lead to under-dosing, variable activation kinetics, and irreproducible results [3]. The specific identity of CID 16220072 ensures procurement of a defined entity, mitigating these sources of experimental variability.

!

Salt form and hydration state (e.g., disodium vs. other sodium hydrates) directly affect molarity and solubility.

!

Purity grades range from ≥90% to ≥99% (HPLC); lower purity may introduce off-target nucleotidic activity.

!

Counterion content alters effective concentration; substituting without correction may shift assay activation kinetics.

• [1] PubChem. (n.d.). Compound Summary for CID 16220072, Uridine 5'-(trihydrogen diphosphate) sodium salt. National Center for Biotechnology Information. View Source
• [2] VWR. (2024). Uridine-5'-diphosphate trisodium salt ≥90%, white powder. VWR International. View Source
• [3] MP Biomedicals. (n.d.). Uridine-5'-Diphosphate Disodium Salt Application Notes. View Source

Quantitative Differentiation of Uridine 5'-Diphosphate Sodium Salt (CID 16220072) from Key Analogs

Superior Inhibitory Potency of UDP Sodium Salt vs. U5P on Ribonuclease A

In a direct head-to-head comparison for the rational design of RNase A inhibitors, uridine 5'-diphosphate (UDP) demonstrates a 6.2-fold greater binding affinity compared to its monophosphate analog, uridine 5'-phosphate (U5P). This difference is quantified by competitive inhibition constants (Ki), establishing UDP as the significantly more potent inhibitor in this model system [1].

RNase A Inhibition Ki

Head-to-head

UDP sodium salt Ki = 0.65 mM

vs

Uridine 5'-phosphate Ki = 4.0 mM

6.2-fold higher affinity

Higher binding affinity context for RNase A inhibitor design

Bovine pancreatic RNase A kinetic assay

Evidence Dimension	Binding Affinity / Inhibitory Potency (Ki)
Target Compound Data	Ki = 0.65 mM
Comparator Or Baseline	Uridine 5'-phosphate (U5P): Ki = 4.0 mM
Quantified Difference	6.2-fold higher affinity (lower Ki) for UDP sodium salt compared to U5P.
Conditions	Kinetic inhibition assay against bovine pancreatic Ribonuclease A (RNase A).

Why This Matters

For researchers developing selective RNase A inhibitors or using UDP in RNase-containing systems, the 6.2-fold higher affinity ensures more effective competitive inhibition and validates UDP's selection over U5P for achieving robust enzyme blockade.

• [1] Katsetos, M. et al. (2009). Inhibitor design for ribonuclease A: the binding of two 5'-phosphate uridine analogues. European Journal of Medicinal Chemistry, 44(9), 3604-3610. View Source

Functional Divergence: UDP Sodium Salt vs. UTP on Hemostatic Clot Formation

Uridine 5'-diphosphate (UDP) sodium salt exhibits a functionally distinct effect on hemostasis compared to its triphosphate analog, UTP. In whole blood thromboelastogram (TEG) experiments, UDP stimulated clot formation, whereas UTP suppressed it. This oppositional activity highlights that UDP and UTP are not interchangeable and engage different purinergic receptor pathways on blood components, leading to divergent physiological outcomes [1].

Clot Formation Effect

Head-to-head

UDP sodium salt (1000 µM) Stimulated clot

vs

UTP (1000 µM) Suppressed clot

Opposing hemostatic outcomes

Functional divergence supports distinct P2Y pathway research

Whole blood thromboelastogram (TEG)

Evidence Dimension	Effect on Clot Formation (Thromboelastography)
Target Compound Data	UDP sodium salt (1000 µM): Stimulated clot formation.
Comparator Or Baseline	Uridine 5'-triphosphate (UTP, 1000 µM): Suppressed clot formation.
Quantified Difference	Qualitative divergence: UDP is pro-coagulant, UTP is anti-coagulant in whole blood TEG.
Conditions	Whole blood thromboelastogram (TEG) assay at 1000 µM final concentration.

Why This Matters

This finding is crucial for researchers studying thrombosis, hemostasis, or vascular biology. Substituting UDP with UTP would reverse the experimental outcome, potentially leading to flawed conclusions about the role of specific P2Y receptors in coagulation pathways.

• [1] Arı, M., Sağdilek, E., Kılınç, E., Cansev, M., & Özlük, K. (2023). Effects of uridine and nucleotides on hemostasis parameters. Journal of Thrombosis and Thrombolysis, 55(4), 626–633. View Source

Selective Vasoconstrictor Activity of UDP Sodium Salt vs. ATP in Rat Intrapulmonary Arteries

In isolated rat intrapulmonary arteries, UDP sodium salt and ATP exert opposing effects on vascular tone. UDP (and its analog UTP) evoke concentration-dependent vasoconstriction, whereas ATP acts predominantly as a vasodilator. This functional opposition underscores the distinct physiological roles and receptor selectivity of pyrimidine versus purine nucleotides in the pulmonary vasculature [1].

Vascular Tone Effect

Head-to-head

UDP sodium salt (1–500 μM) Concentration-dependent vasoconstriction

vs

ATP (10–500 μM) Predominantly vasodilation

Opposing effects on vascular tone

Supports UDP as tool for vasoconstrictive pathway studies

Isolated rat intrapulmonary artery rings

Evidence Dimension	Effect on Vascular Tone
Target Compound Data	UDP sodium salt (1–500 μM): Evoked concentration-dependent vasoconstriction.
Comparator Or Baseline	Adenosine 5'-triphosphate (ATP, 10–500 μM): Predominantly evoked endothelium-dependent vasodilatation; weaker vasoconstriction.
Quantified Difference	Functional opposition: UDP is a vasoconstrictor, ATP is a vasodilator in this tissue.
Conditions	Isolated rat intrapulmonary artery rings in an organ bath.

Why This Matters

For investigators studying pulmonary hypertension, vascular smooth muscle function, or P2Y receptor signaling in the lung, this evidence demonstrates that UDP is the appropriate tool for studying vasoconstrictive pathways, and that ATP is not a suitable substitute for this purpose.

• [1] Rubino, A., & Burnstock, G. (1999). Regulation of vascular tone by UTP and UDP in isolated rat intrapulmonary arteries. European Journal of Pharmacology, 370(2), 139-146. View Source

Purity as a Selection Criterion: High-Performance Liquid Chromatography (HPLC) Grade Ensures Assay Reproducibility

For sensitive biochemical and cellular assays, the purity of the nucleotide reagent is a critical, quantifiable differentiator. Commercial sources of UDP sodium salt (CID 16220072) offer products with purity levels of ≥99% as verified by High-Performance Liquid Chromatography (HPLC) . This high purity contrasts with other commercially available UDP preparations that may be specified as low as ≥90% [1]. The presence of nucleotidic impurities can significantly interfere with enzymatic reactions or confound receptor activation studies by introducing off-target agonism or antagonism.

HPLC Purity Grade

Specification review

Target: ≥99% (HPLC) vs. alternative grades ≥90%

Reduces potential for interfering nucleotide impurities

High purity supports reproducible enzymatic and cell-signaling assays

Quality attribute; verify supplier CoA

Evidence Dimension	Product Purity (by HPLC)
Target Compound Data	≥ 99% (HPLC) for specific high-grade disodium salt preparations.
Comparator Or Baseline	Alternative UDP salts/hydrates: ≥ 90% (HPLC) purity.
Quantified Difference	Up to a 9% absolute difference in purity, translating to a reduction in potentially active or interfering impurities.
Conditions	Quality control specification based on HPLC analysis.

Why This Matters

Procurement of a high-purity grade (≥99%) minimizes assay-to-assay variability caused by unknown contaminants. This is a verifiable quality attribute that directly impacts the reliability of quantitative results in academic and industrial research settings.

• [1] VWR. (2024). Uridine-5'-diphosphate trisodium salt ≥90%, white powder. VWR International. View Source

Validated Application Scenarios for Uridine 5'-Diphosphate Sodium Salt (CID 16220072)

Investigating P2Y6-Mediated Signaling in Vascular and Immune Cells

Use CID 16220072 as a selective agonist for the P2Y6 receptor in in vitro functional assays. The evidence demonstrates that UDP is functionally distinct from ATP (vasodilation) and UTP (differential clotting) [REFS-1, REFS-2]. Its high purity (≥99%) ensures that observed cellular responses, such as calcium flux or cytokine release, are specifically attributable to P2Y6 activation without interference from nucleotide contaminants .

Enzymatic Synthesis and Glycosyltransferase Assays

Employ CID 16220072 as a high-purity substrate or nucleotide sugar precursor in glycosyltransferase reactions. The defined salt form and molecular weight are critical for preparing accurate molar solutions, ensuring consistent enzyme kinetics and product yields. Its use over lower-purity alternatives minimizes the risk of side reactions and ensures the validity of kinetic parameter determinations (e.g., Km, Vmax) .

Rational Design of Ribonuclease A (RNase A) Inhibitors

Leverage CID 16220072 as a reference inhibitor in the development of novel RNase A inhibitors. The compound's quantifiable 6.2-fold higher binding affinity over UMP (Ki of 0.65 mM vs. 4.0 mM) provides a benchmark for structure-activity relationship (SAR) studies aimed at enhancing inhibitory potency and selectivity [3].

Thrombosis and Hemostasis Research Models

Apply CID 16220072 to investigate pro-coagulant pathways in whole blood models. The evidence shows that UDP uniquely stimulates clot formation, in stark contrast to the anti-coagulant effect of UTP [2]. This functional divergence makes UDP an essential tool for delineating the roles of specific purinergic receptors in platelet function and the coagulation cascade.

Application

Selection Property

Validation Focus

P2Y6 purinergic signaling studies

P2Y6 agonist specificity and high purity

Calcium flux or cytokine release endpoints

Glycosyltransferase enzyme assays

Defined salt form and high HPLC purity

Kinetic parameter determination (Km, Vmax)

RNase A inhibitor SAR research

Higher binding affinity over monophosphate analog

Competitive inhibition benchmarking

Thrombosis and hemostasis models

Pro-coagulant activity distinct from UTP

Whole blood clot formation and platelet function

• [1] Rubino, A., & Burnstock, G. (1999). Regulation of vascular tone by UTP and UDP in isolated rat intrapulmonary arteries. European Journal of Pharmacology, 370(2), 139-146. View Source
• [2] Arı, M., Sağdilek, E., Kılınç, E., Cansev, M., & Özlük, K. (2023). Effects of uridine and nucleotides on hemostasis parameters. Journal of Thrombosis and Thrombolysis, 55(4), 626–633. View Source
• [3] Katsetos, M. et al. (2009). Inhibitor design for ribonuclease A: the binding of two 5'-phosphate uridine analogues. European Journal of Medicinal Chemistry, 44(9), 3604-3610. View Source